Cas no 2138174-46-4 (5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole)
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 2138174-46-4
- 5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole
- EN300-744497
-
- Inchi: 1S/C8H12ClN3O/c1-13-5-7(9)8-4-10-11-12(8)6-2-3-6/h4,6-7H,2-3,5H2,1H3
- InChI Key: ROAYYZAUSFHBNQ-UHFFFAOYSA-N
- SMILES: ClC(COC)C1=CN=NN1C1CC1
Computed Properties
- Exact Mass: 201.0668897g/mol
- Monoisotopic Mass: 201.0668897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 39.9Ų
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-744497-1.0g |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole |
2138174-46-4 | 95% | 1.0g |
$1343.0 | 2024-05-23 | |
| Enamine | EN300-744497-0.05g |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole |
2138174-46-4 | 95% | 0.05g |
$1129.0 | 2024-05-23 | |
| Enamine | EN300-744497-0.1g |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole |
2138174-46-4 | 95% | 0.1g |
$1183.0 | 2024-05-23 | |
| Enamine | EN300-744497-0.25g |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole |
2138174-46-4 | 95% | 0.25g |
$1235.0 | 2024-05-23 | |
| Enamine | EN300-744497-0.5g |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole |
2138174-46-4 | 95% | 0.5g |
$1289.0 | 2024-05-23 | |
| Enamine | EN300-744497-2.5g |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole |
2138174-46-4 | 95% | 2.5g |
$2631.0 | 2024-05-23 | |
| Enamine | EN300-744497-5.0g |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole |
2138174-46-4 | 95% | 5.0g |
$3894.0 | 2024-05-23 | |
| Enamine | EN300-744497-10.0g |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole |
2138174-46-4 | 95% | 10.0g |
$5774.0 | 2024-05-23 |
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole
Introduction to 5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole (CAS No. 2138174-46-4) and Its Emerging Applications in Chemical Biology
5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole, identified by the chemical abstracts service number 2138174-46-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the triazole class, which is well-documented for its versatility in pharmaceutical and agrochemical applications. The presence of both chloro and methoxy substituents in the side chain, coupled with a cyclopropyl ring, endows this molecule with distinct chemical properties that make it a promising candidate for further investigation.
The cyclopropyl group, a three-membered carbon ring, is known for its stability and ability to influence electronic distributions across the molecule. This structural motif has been widely explored in medicinal chemistry for its potential to enhance binding affinity and metabolic stability. In contrast, the chloro and methoxy substituents introduce electrophilic and nucleophilic centers, respectively, which can be exploited for further functionalization or interaction with biological targets. The combination of these features makes 5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole a versatile scaffold for designing novel bioactive molecules.
Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular docking studies have suggested that this triazole derivative may interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. The chloro substituent is particularly interesting as it can participate in hydrogen bonding or halogen bonding interactions, which are crucial for drug-receptor binding. Furthermore, the methoxy group can serve as a polar anchor, improving solubility and membrane permeability—a critical factor for oral bioavailability.
In vitro studies have begun to uncover the potential pharmacological properties of 5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole. Initial experiments indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting its utility as a lead compound for developing antimicrobial agents. The cyclopropyl ring may contribute to steric hindrance around the binding site, preventing unwanted interactions while maintaining sufficient affinity. Additionally, the presence of both electrophilic and nucleophilic centers allows for further derivatization to fine-tune activity profiles.
The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyclopropyl group requires careful handling to ensure regioselectivity and yield optimization. Advanced techniques such as transition-metal catalysis have been employed to facilitate these transformations efficiently. The subsequent functionalization with chloro and methoxy groups further demonstrates the compound’s synthetic flexibility. These advancements underscore the importance of robust synthetic strategies in unlocking the potential of heterocyclic compounds like this one.
From a broader perspective, the development of novel heterocyclic compounds like 5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole aligns with global trends toward sustainable drug discovery. By leveraging computational tools and innovative synthetic routes, researchers can accelerate the identification of promising candidates without excessive resource consumption. This approach not only enhances efficiency but also minimizes environmental impact—a critical consideration in today’s pharmaceutical landscape.
The future prospects of this compound are promising as more research unfolds. Investigating its interactions with biological targets at a molecular level will provide insights into its mechanism of action and potential therapeutic applications. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible benefits for patients worldwide. As computational methods continue to evolve, so too will our ability to predict and validate the biological relevance of molecules like this one.
In conclusion,5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole (CAS No. 2138174-46-4) represents a fascinating example of how structural complexity can be harnessed to develop novel bioactive molecules. Its unique combination of substituents—particularly the chloro, methoxy, and cyclopropyl groups—makes it a compelling scaffold for further exploration in chemical biology. As research progresses,this compound holds great promise for addressing unmet medical needs through innovative drug design strategies.
2138174-46-4 (5-(1-chloro-2-methoxyethyl)-1-cyclopropyl-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)